4-{[(1-methyl-1H-pyrazol-5-yl)methyl]amino}butan-2-ol

• Molecular Formula: C9H17N3O
• Molecular Weight: 183.25 g/mol
• IUPAC Name: 4-[(2-methylpyrazol-3-yl)methylamino]butan-2-ol
• InChI: InChI=1S/C9H17N3O/c1-8(13)3-5-10-7-9-4-6-11-12(9)2/h4,6,8,10,13H,3,5,7H2,1-2H3
• InChI Key: CTMUMYZCHDNWAF-UHFFFAOYSA-N
• Canonical SMILES: CC(CCNCC1=CC=NN1C)O

Description

4-{[(1-Methyl-1H-pyrazol-5-yl)methyl]amino}butan-2-ol is a chiral secondary alcohol containing a pyrazole-derived amine substituent. Its structure comprises a butan-2-ol backbone with an aminoethyl group linked to a 1-methyl-1H-pyrazol-5-ylmethyl moiety. The pyrazole ring contributes to hydrogen-bonding capabilities, while the hydroxyl and amine groups enhance solubility and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-{[(1-methyl-1H-pyrazol-5-yl)methyl]amino}butan-2-ol typically involves the reaction of 1-methyl-1H-pyrazole-5-carbaldehyde with 4-aminobutan-2-ol under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent such as ethanol or methanol, and a catalyst may be used to enhance the reaction rate. The reaction mixture is stirred at room temperature or slightly elevated temperatures until the desired product is formed .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can help in scaling up the production while maintaining the purity and yield of the compound. Optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial for efficient industrial synthesis .

Chemical Reactions Analysis

Types of Reactions

4-{[(1-methyl-1H-pyrazol-5-yl)methyl]amino}butan-2-ol can undergo various chemical reactions, including:

Oxidation: The hydroxyl group in the butan-2-ol moiety can be oxidized to form a ketone or aldehyde.

Reduction: The compound can be reduced to form different derivatives, depending on the reducing agent used.

Substitution: The amino group can participate in nucleophilic substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are often used.

Substitution: Reagents like alkyl halides or acyl chlorides can be used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while substitution reactions can produce a variety of substituted pyrazole derivatives .

Scientific Research Applications

4-{[(1-methyl-1H-pyrazol-5-yl)methyl]amino}butan-2-ol has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: The compound can be used in the study of enzyme interactions and as a potential ligand in biochemical assays.

Industry: The compound can be used in the production of specialty chemicals and as an intermediate in various industrial processes.

Mechanism of Action

The mechanism of action of 4-{[(1-methyl-1H-pyrazol-5-yl)methyl]amino}butan-2-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The pyrazole ring can participate in hydrogen bonding and π-π interactions, which can influence the compound’s binding affinity and specificity. The exact pathways and molecular targets depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize its properties and applications, 4-{[(1-methyl-1H-pyrazol-5-yl)methyl]amino}butan-2-ol is compared with structurally related compounds, focusing on substitution patterns, stereochemistry, and pharmacological relevance.

Table 1: Structural and Functional Comparison

Compound Name	Key Structural Features	Pharmacological Activity/Application	Reference
4-{[(1-Methyl-1H-pyrazol-5-yl)methyl]amino}butan-2-ol	Butan-2-ol, pyrazolylmethylamine	Not explicitly reported (potential intermediate)	N/A
(S)-1-(1-(4-Chloro-3-fluorophenyl)-2-hydroxyethyl)-4-(2-((1-methyl-1H-pyrazol-5-yl)amino)pyrimidin-4-yl)pyridin-2(1H)-one	Pyridinone, pyrimidine, pyrazolylamino, fluorophenyl	ERK inhibitor (anti-cancer applications)	Genentech

Key Observations

Structural Complexity: The Genentech compound (Patent [227], 2019) shares the 1-methyl-1H-pyrazol-5-ylamino motif but incorporates additional pharmacophores (pyridinone, pyrimidine, and fluorophenyl groups). These extensions enhance its binding affinity for ERK, a kinase implicated in cancer progression . In contrast, 4-{[(1-methyl-1H-pyrazol-5-yl)methyl]amino}butan-2-ol lacks these extended aromatic systems, limiting its direct therapeutic utility but retaining value as a synthetic precursor.

This suggests that enantiomeric resolution of 4-{[(1-methyl-1H-pyrazol-5-yl)methyl]amino}butan-2-ol could be critical for downstream applications.

Functional Group Contributions :

• Pyrazole Ring : Both compounds utilize the 1-methyl-1H-pyrazol-5-yl group, which likely participates in π-π stacking or hydrogen-bond interactions with target proteins.
• Hydroxyl Group : The butan-2-ol moiety in the target compound may improve solubility, analogous to the 2-hydroxyethyl group in the Genentech molecule.

The absence of similar data for 4-{[(1-methyl-1H-pyrazol-5-yl)methyl]amino}butan-2-ol implies its role may be confined to early-stage synthesis rather than direct bioactivity.

Research Findings and Methodological Context

While direct studies on 4-{[(1-methyl-1H-pyrazol-5-yl)methyl]amino}butan-2-ol are sparse, its structural analogs have been characterized using crystallographic tools like SHELXL and ORTEP-3 (used for refining small-molecule structures and rendering thermal ellipsoids, respectively) . These tools ensure accurate determination of bond lengths, angles, and stereochemistry, which are critical for structure-activity relationship (SAR) studies.